Cas no 2165689-24-5 ((S)-N-(Tetrahydro-2H-pyran-3-yl)benzamide)
(S)-N-(Tetrahydro-2H-pyran-3-yl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- (S)-N-(tetrahydro-2H-pyran-3-yl)benzamide
- N-[(3S)-Oxan-3-yl]benzamide
- N-[(3S)-Tetrahydropyran-3-yl]benzamide
- 2165689-24-5
- 1310412-60-2
- DTXSID40744456
- CS-0162464
- BS-49345
- Y11257
- BenzaMide, N-(tetrahydro-2H-pyran-3-yl)-, (3R)-
- (S)-N-(Tetrahydro-2H-pyran-3-yl)benzamide
-
- Inchi: 1S/C12H15NO2/c14-12(10-5-2-1-3-6-10)13-11-7-4-8-15-9-11/h1-3,5-6,11H,4,7-9H2,(H,13,14)/t11-/m0/s1
- InChI Key: KSTOAACFCMVXAY-NSHDSACASA-N
- SMILES: O1CCC[C@@H](C1)NC(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 205.110278721g/mol
- Monoisotopic Mass: 205.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 38.3
(S)-N-(Tetrahydro-2H-pyran-3-yl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OQ698-200mg |
(S)-N-(Tetrahydro-2H-pyran-3-yl)benzamide |
2165689-24-5 | 90% | 200mg |
1545.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OQ698-50mg |
(S)-N-(Tetrahydro-2H-pyran-3-yl)benzamide |
2165689-24-5 | 90% | 50mg |
618.0CNY | 2021-07-10 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S15530-100mg |
(S)-N-(Tetrahydro-2H-pyran-3-yl)benzamide |
2165689-24-5 | 90% | 100mg |
¥1089.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S15530-1g |
(S)-N-(Tetrahydro-2H-pyran-3-yl)benzamide |
2165689-24-5 | 90% | 1g |
¥4078.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S15530-250mg |
(S)-N-(Tetrahydro-2H-pyran-3-yl)benzamide |
2165689-24-5 | 90% | 250mg |
¥1633.0 | 2024-07-19 | |
| Chemenu | CM514804-100mg |
(S)-N-(Tetrahydro-2H-pyran-3-yl)benzamide |
2165689-24-5 | 95%+ | 100mg |
$143 | 2023-01-19 | |
| Chemenu | CM514804-250mg |
(S)-N-(Tetrahydro-2H-pyran-3-yl)benzamide |
2165689-24-5 | 95%+ | 250mg |
$230 | 2023-01-19 | |
| Chemenu | CM514804-1g |
(S)-N-(Tetrahydro-2H-pyran-3-yl)benzamide |
2165689-24-5 | 95%+ | 1g |
$564 | 2023-01-19 | |
| eNovation Chemicals LLC | Y1228624-1g |
(S)-N-(Tetrahydro-2H-pyran-3-yl)benzamide |
2165689-24-5 | 95% | 1g |
$700 | 2024-06-03 | |
| Aaron | AR01KKX3-1g |
(S)-N-(Tetrahydro-2H-pyran-3-yl)benzamide |
2165689-24-5 | 90% | 1g |
$613.00 | 2025-03-06 |
(S)-N-(Tetrahydro-2H-pyran-3-yl)benzamide Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on (S)-N-(Tetrahydro-2H-pyran-3-yl)benzamide
Comprehensive Overview of (S)-N-(Tetrahydro-2H-pyran-3-yl)benzamide (CAS No. 2165689-24-5)
(S)-N-(Tetrahydro-2H-pyran-3-yl)benzamide (CAS No. 2165689-24-5) is a chiral organic compound that has garnered significant attention in the pharmaceutical and chemical research communities. This compound, characterized by its tetrahydro-2H-pyran moiety and benzamide functional group, is widely studied for its potential applications in drug discovery and development. The (S)-enantiomer configuration of this molecule is particularly noteworthy, as it often exhibits distinct biological activity compared to its (R)-counterpart.
The structural uniqueness of (S)-N-(Tetrahydro-2H-pyran-3-yl)benzamide makes it a valuable intermediate in the synthesis of more complex molecules. Researchers are increasingly exploring its role in the development of chiral catalysts and pharmacologically active compounds. The tetrahydro-2H-pyran ring, a common motif in many natural products and drugs, contributes to the compound's stability and bioavailability, while the benzamide group offers versatility for further chemical modifications.
In recent years, the demand for enantiomerically pure compounds like (S)-N-(Tetrahydro-2H-pyran-3-yl)benzamide has surged, driven by the pharmaceutical industry's focus on precision medicine and targeted therapies. This compound's potential applications in central nervous system (CNS) drug development and enzyme inhibition have made it a subject of intense research. Its CAS number 2165689-24-5 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents.
The synthesis of (S)-N-(Tetrahydro-2H-pyran-3-yl)benzamide typically involves asymmetric catalysis or chiral resolution techniques, which are critical for obtaining the desired enantiomeric purity. These methods align with the growing trend toward green chemistry and sustainable synthesis, addressing environmental concerns while maintaining high yields and selectivity. The compound's physicochemical properties, such as solubility and melting point, are well-documented, facilitating its use in various experimental settings.
From a commercial perspective, (S)-N-(Tetrahydro-2H-pyran-3-yl)benzamide is available through specialized chemical suppliers, often in high purity grades suitable for research and development. Its CAS registry number 2165689-24-5 ensures traceability and quality control, which are essential for reproducibility in scientific studies. The compound's stability under standard laboratory conditions further enhances its practicality for long-term storage and use.
Looking ahead, the exploration of (S)-N-(Tetrahydro-2H-pyran-3-yl)benzamide is expected to expand into new areas, such as bioconjugation and material science. Its compatibility with click chemistry and other modern synthetic techniques positions it as a versatile building block for innovative applications. As the scientific community continues to uncover its potential, this compound is likely to play a pivotal role in advancing medicinal chemistry and drug design.
In summary, (S)-N-(Tetrahydro-2H-pyran-3-yl)benzamide (CAS No. 2165689-24-5) represents a promising candidate for diverse scientific and industrial applications. Its chiral integrity, structural flexibility, and synthetic accessibility make it a valuable asset in the toolkit of chemists and researchers worldwide. As interest in enantioselective synthesis and chiral pharmaceuticals grows, this compound is poised to remain at the forefront of cutting-edge research.
2165689-24-5 ((S)-N-(Tetrahydro-2H-pyran-3-yl)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)